8-((4-Chlorophenyl)sulfonyl)-4-(phenylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane

• IUPAC Name: 4-(benzenesulfonyl)-8-(4-chlorophenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decane
• InChI: InChI=1S/C19H21ClN2O5S2/c20-16-6-8-18(9-7-16)28(23,24)21-12-10-19(11-13-21)22(14-15-27-19)29(25,26)17-4-2-1-3-5-17/h1-9H,10-15H2
• InChI Key: LHJKBTCTUGOTJR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12N(CCO2)S(=O)(=O)C3=CC=CC=C3)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H21ClN2O5S2
• Molecular Weight: 457.0 g/mol

Description

8-((4-Chlorophenyl)sulfonyl)-4-(phenylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane, also known as CPDD, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Material Applications

• Sulfur-Containing Heterocycles Synthesis : This compound has been utilized as a precursor in the synthesis of sulfur-containing heterocycles, highlighting its role in developing new synthetic pathways for complex molecular structures (Reddy, Babu, & Padmavathi, 2001).

• Fuel Cell Technology : Derivatives of such compounds have been explored for their potential in fuel cell applications, particularly as components of sulfonated poly(ether sulfone)s for proton exchange membranes. These materials have shown promising properties, such as high proton conductivity and phase separation conducive to efficient proton conduction (Matsumoto, Higashihara, & Ueda, 2009).

• N-Heterocyclic Phosphenium Cations : The compound's framework has been adapted in the synthesis of N-heterocyclic phosphenium cations, which are useful in various cycloaddition reactions. This application underscores its versatility in organic synthesis and the development of novel organophosphorus compounds (Caputo et al., 2008).

• Advanced Polymer Materials : Its derivatives have also been instrumental in creating sulfonated block copolymers with applications in fuel-cell technology. These copolymers exhibit high mechanical properties and proton conductivity, making them suitable for high-performance fuel cell membranes (Bae, Miyatake, & Watanabe, 2009).

• Crystal Structure Analysis : Research on cyclohexane-spirohydantoin derivatives, closely related to the target compound, has provided insights into the relationship between molecular and crystal structures. This work contributes to the understanding of supramolecular arrangements, vital for the development of new materials (Graus et al., 2010).

• Anticonvulsant Agents Development : The compound's structural motif has been modified to produce derivatives with significant anticonvulsant activity. This showcases its potential in the pharmaceutical field for developing new therapeutic agents (Madaiah, Prashanth, Revanasiddappa, & Veeresh, 2012).